Cas no 857494-08-7 (ethyl 4-1-(3-methylphenyl)-2,5-dioxopyrrolidin-3-ylpiperazine-1-carboxylate)

• Product Name: ethyl 4-1-(3-methylphenyl)-2,5-dioxopyrrolidin-3-ylpiperazine-1-carboxylate
• CAS No: 857494-08-7
• MF: C₁₈H₂₃N₃O₄
• MW: 345.392924547195
• CID: 5437615
• PubChem ID: 2986722
• Update Time: 2025-11-06

ethyl 4-1-(3-methylphenyl)-2,5-dioxopyrrolidin-3-ylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-[1-(3-methylphenyl)-2,5-dioxopyrrolidin-3-yl]piperazine-1-carboxylate
• STL020671
• ethyl 4-(2,5-dioxo-1-(m-tolyl)pyrrolidin-3-yl)piperazine-1-carboxylate
• AKOS016319135
• AKOS002315805
• 857494-08-7
• VU0512923-1
• F3188-0012
• Ethyl 4-[1-(3-methylphenyl)-2,5-dioxo-3-pyrrolidinyl]-1-piperazinecarboxylate
• ethyl 4-1-(3-methylphenyl)-2,5-dioxopyrrolidin-3-ylpiperazine-1-carboxylate

• Inchi： 1S/C18H23N3O4/c1-3-25-18(24)20-9-7-19(8-10-20)15-12-16(22)21(17(15)23)14-6-4-5-13(2)11-14/h4-6,11,15H,3,7-10,12H2,1-2H3
• InChI Key： XQXGBCNAHDKFEI-UHFFFAOYSA-N
• SMILES： N1(C(OCC)=O)CCN(C2CC(=O)N(C3=CC=CC(C)=C3)C2=O)CC1

Computed Properties

• Exact Mass: 345.16885622g/mol
• Monoisotopic Mass: 345.16885622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• Density: 1.281±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 564.9±50.0 °C(Predicted)
• pka: 4.04±0.70(Predicted)

Additional information on ethyl 4-1-(3-methylphenyl)-2,5-dioxopyrrolidin-3-ylpiperazine-1-carboxylate

Comprehensive Overview of Ethyl 4-(1-(3-Methylphenyl)-2,5-Dioxopyrrolidin-3-yl)Piperazine-1-Carboxylate (CAS No. 857494-08-7)

Ethyl 4-(1-(3-methylphenyl)-2,5-dioxopyrrolidin-3-yl)piperazine-1-carboxylate (CAS No. 857494-08-7) is a synthetic organic compound with a complex molecular structure, combining a pyrrolidin-2,5-dione core with a piperazine moiety. This compound has garnered significant attention in pharmaceutical and chemical research due to its potential applications in drug discovery and development. The presence of both pyrrolidinone and piperazine functional groups makes it a versatile intermediate for designing bioactive molecules, particularly in the fields of neurology and oncology.

In recent years, the demand for heterocyclic compounds like ethyl 4-(1-(3-methylphenyl)-2,5-dioxopyrrolidin-3-yl)piperazine-1-carboxylate has surged, driven by their role in developing novel therapeutics. Researchers are particularly interested in its potential as a kinase inhibitor or G-protein-coupled receptor (GPCR) modulator, which aligns with current trends in precision medicine. The compound's unique structure allows for targeted interactions with biological systems, making it a subject of ongoing studies in structure-activity relationship (SAR) analyses.

The synthesis of CAS No. 857494-08-7 typically involves multi-step organic reactions, including amide coupling, N-alkylation, and cyclization processes. Its 3-methylphenyl substituent contributes to enhanced lipophilicity, which is a critical factor in optimizing drug bioavailability. This property is frequently discussed in forums and publications focusing on drug delivery systems and ADME (absorption, distribution, metabolism, excretion) profiling.

From an industrial perspective, ethyl 4-(1-(3-methylphenyl)-2,5-dioxopyrrolidin-3-yl)piperazine-1-carboxylate is often categorized as a high-value chemical intermediate. Its applications extend to custom synthesis for contract research organizations (CROs) and academic laboratories exploring fragment-based drug design. The compound's stability under standard storage conditions (typically at -20°C in inert atmospheres) further enhances its utility in long-term research projects.

Environmental and safety considerations for handling CAS No. 857494-08-7 follow standard laboratory protocols for non-hazardous organic compounds. While not classified as dangerous under major regulatory frameworks, proper personal protective equipment (PPE) is recommended during manipulation. This aligns with growing industry emphasis on green chemistry principles and laboratory safety best practices—topics frequently searched by chemical professionals.

Analytical characterization of this compound typically employs high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS). These techniques verify the purity (>95% by HPLC) and structural integrity required for research applications. The analytical data is crucial for researchers investigating molecular docking or computational chemistry models—areas experiencing exponential growth due to advances in artificial intelligence in drug discovery.

Market intelligence suggests increasing procurement of ethyl 4-(1-(3-methylphenyl)-2,5-dioxopyrrolidin-3-yl)piperazine-1-carboxylate by biotechnology companies specializing in central nervous system (CNS) disorders and inflammatory diseases. This trend reflects broader pharmaceutical industry priorities, as evidenced by rising search volumes for terms like "small molecule neurotherapeutics" and "piperazine derivatives in medicine" across scientific databases.

Future research directions for CAS No. 857494-08-7 may explore its potential in combination therapies or as a scaffold for proteolysis targeting chimeras (PROTACs)—an emerging technology in targeted protein degradation. The compound's balanced physicochemical properties (molecular weight ~357.4 g/mol, clogP ~2.1) position it favorably for such advanced applications, meeting contemporary demands for drug-like molecules in hit-to-lead optimization.